Cas no 2229336-41-6 (3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid
• CAS No: 2229336-41-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 5970257
• PubChem ID: 165842002
• Update Time: 2025-06-13

3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid
• EN300-1812807
• 2229336-41-6

• Inchi： 1S/C6H8N2O3/c9-5(3-6(10)11)4-1-2-7-8-4/h1-2,5,9H,3H2,(H,7,8)(H,10,11)
• InChI Key： KNKARIBZONYLHC-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CC=NN1

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid

Introduction to 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid (CAS No: 2229336-41-6)

3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid, identified by the chemical identifier CAS No: 2229336-41-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyl group and a pyrazole moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of the pyrazole ring, a heterocyclic structure known for its broad spectrum of pharmacological properties, suggests that this compound may exhibit interactions with various biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid consists of a propanoic acid backbone modified with a hydroxyl group at the third carbon position and a 1H-pyrazol-3-yl substituent. This configuration not only imparts unique chemical reactivity but also opens up possibilities for diverse functionalization strategies. The hydroxyl group can participate in hydrogen bonding, enhancing solubility and bioavailability, while the pyrazole ring can serve as a scaffold for further derivatization to explore novel pharmacophores.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. Pyrazole derivatives, in particular, have been extensively studied for their roles as intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials. The compound 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid represents an intriguing example of how modifications to a simple pyrazole core can lead to compounds with enhanced functionality and potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the hydroxyl group and the pyrazole ring provides multiple sites for chemical modification, allowing researchers to tailor the properties of the compound to specific needs. For instance, the hydroxyl group can be used to form esters or ethers, while the pyrazole ring can be further functionalized through alkylation, acylation, or other reactions. These modifications can lead to derivatives with improved solubility, stability, or bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The structural features of 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid, particularly the presence of both a hydroxyl group and a pyrazole ring, suggest that it may possess similar properties. Further research is needed to fully elucidate its biological profile and explore its potential applications in drug development.

The synthesis of 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid presents an interesting challenge due to the need to introduce both functional groups in a regioselective manner. Traditional synthetic routes may involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to streamline these processes, making it more feasible to produce this compound on a larger scale.

One promising approach involves the use of transition metal-catalyzed reactions to construct the pyrazole ring and introduce the hydroxyl group efficiently. For example, palladium-catalyzed cross-coupling reactions have been widely used in the synthesis of heterocyclic compounds due to their high selectivity and yield. Additionally, enzymatic methods have gained traction as sustainable alternatives for functionalizing organic molecules. These techniques could potentially be applied to the synthesis of 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid, offering a greener and more efficient route to this compound.

The potential applications of 3-hydroxy-3-(1H-pyrazol-3-yl)propanoic acid extend beyond its role as an intermediate in drug synthesis. Its unique structural features make it suitable for use as a ligand in coordination chemistry or as a precursor for materials with specialized properties. For instance, pyrazole derivatives have been explored as components in metal organic frameworks (MOFs), which are materials with high surface area and tunable porosity. These properties make MOFs useful for applications such as gas storage, separation technologies, and catalysis.

In conclusion, 3-hydroxy-3-(1H-pyrazol-3-y l)propanoic acid (CAS No: 2229336 -41 -6) is a versatile compound with significant potential in pharmaceutical chemistry and materials science. Its structural features offer opportunities for diverse functionalization strategies, making it a valuable candidate for further research. As synthetic methodologies continue to evolve, this compound will likely play an important role in the development of new drugs and advanced materials.